Cas no 1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile)
1261897-14-6 structure
Product Name:3-(3-chloro-4-hydroxyphenyl)benzonitrile
CAS No:1261897-14-6
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD18315448
CID:1219095
PubChem ID:53221187
Update Time:2025-04-20
3-(3-chloro-4-hydroxyphenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-4-hydroxyphenyl)benzonitrile
- MFCD18315448
- 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
- 2-Chloro-4-(3-cyanophenyl)phenol, 95%
- 1261897-14-6
- DTXSID70685848
- 2-CHLORO-4-(3-CYANOPHENYL)PHENOL
- AKOS017557835
-
- MDL: MFCD18315448
- Inchi: 1S/C13H8ClNO/c14-12-7-11(4-5-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
- InChI Key: KGIGYOVKKMMLFT-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O
Computed Properties
- Exact Mass: 229.0294416g/mol
- Monoisotopic Mass: 229.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44Ų
3-(3-chloro-4-hydroxyphenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB321633-5 g |
2-Chloro-4-(3-cyanophenyl)phenol, 95%; . |
1261897-14-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB321633-5g |
2-Chloro-4-(3-cyanophenyl)phenol, 95%; . |
1261897-14-6 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-(3-chloro-4-hydroxyphenyl)benzonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile) Related Products
- 2315-81-3(3-Chloro-4-hydroxybenzonitrile)
- 92-04-6(3-chloro-1,1'-biphenyl-4-ol)
- 53890-78-1([1,1'-Biphenyl]-4-ol,3,3'-dichloro-)
- 1261892-10-7(2-chloro-5-(4-chloro-3-hydroxyphenyl)benzonitrile)
- 1891-95-8(3,5-dichloro-4-hydroxy-benzonitrile)
- 173900-45-3(3-chloro-4-hydroxy-5-methylbenzonitrile)
- 51748-01-7(4-Chloro-3-hydroxybenzonitrile)
- 1262002-34-5(2-chloro-4-(3-chloro-5-methylphenyl)phenol)
- 1261897-17-9(2-chloro-4-(3,5-dimethylphenyl)phenol)
- 1261956-19-7(2-chloro-4-(4-methylphenyl)phenol)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk